Cas no 89761-11-5 (1,3-Propanediol, 2-[4-(4-propylphenyl)butyl]-)

• Product Name: 1,3-Propanediol, 2-[4-(4-propylphenyl)butyl]-
• CAS No: 89761-11-5
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 589945
• PubChem ID: 20039478
• Update Time: 2025-04-19

1,3-Propanediol, 2-[4-(4-propylphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[4-(4-propylphenyl)butyl]-
• 2-[4-(4-propylphenyl)butyl]propane-1,3-diol
• 89761-11-5
• SCHEMBL10571640
• 2-(4-p-propylphenylbutyl)-propane-1,3-diol
• DTXSID60601916
• WIYQHPFCUJWTAP-UHFFFAOYSA-N

• Inchi： 1S/C16H26O2/c1-2-5-14-8-10-15(11-9-14)6-3-4-7-16(12-17)13-18/h8-11,16-18H,2-7,12-13H2,1H3
• InChI Key： WIYQHPFCUJWTAP-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCCC1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų